Cas no 1849325-42-3 (Ethyl(2-fluoroethyl)propylamine)

• Product Name: Ethyl(2-fluoroethyl)propylamine
• CAS No: 1849325-42-3
• MF: C₇H₁₆FN
• MW: 133.207045555115
• CID: 5737775
• PubChem ID: 130687779
• Update Time: 2025-06-08

Ethyl(2-fluoroethyl)propylamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22183227
• Ethyl(2-fluoroethyl)propylamine
• EN300-712884
• 1849325-42-3
• 1-Propanamine, N-ethyl-N-(2-fluoroethyl)-

• Inchi： 1S/C7H16FN/c1-3-6-9(4-2)7-5-8/h3-7H2,1-2H3
• InChI Key： OMEWYZZJBMJABX-UHFFFAOYSA-N
• SMILES： FCCN(CC)CCC

Computed Properties

• Exact Mass: 133.126677677g/mol
• Monoisotopic Mass: 133.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.849±0.06 g/cm3(Predicted)
• Boiling Point: 136.7±10.0 °C(Predicted)
• pka: 8.45±0.50(Predicted)

Additional information on Ethyl(2-fluoroethyl)propylamine

Ethyl(2-fluoroethyl)propylamine (CAS No. 1849325-42-3): A Comprehensive Overview

Ethyl(2-fluoroethyl)propylamine, with the chemical identifier CAS No. 1849325-42-3, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research. This amine derivative, characterized by its unique structural composition, exhibits a range of potential applications that make it a subject of intense study and development. The compound's molecular structure, which includes both ethyl and fluoroethyl groups attached to a propylamine backbone, contributes to its distinctive chemical properties and reactivity.

The synthesis of Ethyl(2-fluoroethyl)propylamine involves meticulous chemical processes that ensure high purity and yield. The presence of the fluoroethyl group introduces a level of complexity to the synthesis, as fluorinated compounds often require specialized conditions to achieve optimal reaction outcomes. Researchers have been exploring various synthetic pathways to enhance the efficiency and scalability of producing this compound, leveraging advanced catalytic systems and purification techniques.

One of the most compelling aspects of Ethyl(2-fluoroethyl)propylamine is its potential role in pharmaceutical development. The fluoro substituent in its structure is known to influence the metabolic stability and pharmacokinetic profiles of drugs, making it a valuable component in medicinal chemistry. Recent studies have highlighted its utility in designing novel bioactive molecules that target specific biological pathways. For instance, researchers have been investigating its efficacy in developing treatments for neurological disorders, where the unique properties of this compound could offer therapeutic advantages.

Moreover, Ethyl(2-fluoroethyl)propylamine has shown promise in the realm of agrochemicals. Its structural features make it a suitable candidate for synthesizing compounds that exhibit herbicidal or pesticidal properties. The fluoro group enhances the compound's interaction with biological targets, potentially leading to more effective and environmentally friendly agrochemical solutions. This dual applicability in pharmaceuticals and agrochemicals underscores the versatility of Ethyl(2-fluoroethyl)propylamine and its significance in industrial chemistry.

The latest advancements in computational chemistry have further propelled the study of Ethyl(2-fluoroethyl)propylamine. Molecular modeling techniques allow researchers to predict the behavior of this compound under various conditions, aiding in the design of more efficient synthetic routes and applications. These computational methods have been instrumental in understanding the compound's reactivity and its potential interactions with biological systems. Such insights are crucial for developing new drugs and optimizing existing ones.

In addition to its synthetic and applicational aspects, Ethyl(2-fluoroethyl)propylamine has been the focus of several innovative research projects aimed at expanding its utility. For example, scientists have been exploring its role as an intermediate in the production of specialty chemicals that are used in materials science and industrial processes. The unique properties of this compound make it a valuable building block for creating novel materials with enhanced functionalities.

The safety and handling protocols for Ethyl(2-fluoroethyl)propylamine are stringent due to its reactive nature. Proper storage conditions, such as temperature control and inert atmospheres, are essential to maintain its stability. Researchers adhere to strict guidelines to ensure safe handling during synthesis and application, minimizing any potential risks associated with working with this compound.

As research continues to uncover new possibilities for Ethyl(2-fluoroethyl)propylamine, its significance in both academic and industrial settings is likely to grow. The compound's unique properties and broad applicability make it a cornerstone in modern chemical research, driving innovation across multiple sectors. The ongoing exploration of its potential benefits promises to yield groundbreaking advancements that could reshape various industries.